Cas no 2228616-33-7 (3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol)
3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol
- 3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol
- 2228616-33-7
- EN300-1748935
-
- Inchi: 1S/C9H15NO3/c1-12-6-8-2-3-9(13-8)7(4-10)5-11/h2-3,7,11H,4-6,10H2,1H3
- InChI Key: AJZPCRYNGZNYHW-UHFFFAOYSA-N
- SMILES: O1C(COC)=CC=C1C(CO)CN
Computed Properties
- Exact Mass: 185.10519334g/mol
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 68.6Ų
3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1748935-0.05g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1748935-0.1g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1748935-0.25g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1748935-0.5g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1748935-1.0g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1748935-2.5g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1748935-5.0g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1748935-10.0g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1748935-1g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1748935-5g |
3-amino-2-[5-(methoxymethyl)furan-2-yl]propan-1-ol |
2228616-33-7 | 5g |
$4184.0 | 2023-09-20 |
3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol
Professional Introduction to 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol (CAS No: 2228616-33-7)
3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This organofuran derivative belongs to a class of molecules that are increasingly being explored for their therapeutic applications, particularly in the development of novel drugs targeting various diseases. The compound's molecular structure, characterized by a furan ring substituted with an amino group and a methoxymethyl moiety, makes it a promising candidate for further investigation.
The chemical properties of 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol are influenced by its functional groups, which include the amino group and the methoxymethyl substituent. These groups contribute to the compound's reactivity and solubility, making it suitable for various chemical transformations and biological assays. The presence of the furan ring also imparts specific electronic and steric properties that can be exploited in drug design.
In recent years, there has been a growing interest in furan derivatives as pharmacological agents due to their ability to interact with biological targets in unique ways. Studies have shown that compounds containing the furan moiety can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol structure is particularly intriguing because it combines the potential benefits of these functional groups into a single molecule.
One of the most exciting areas of research involving 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol is its potential as a drug lead for the treatment of neurological disorders. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially leading to therapeutic effects in conditions such as depression and epilepsy. The amino group in the molecule is particularly important for these interactions, as it can form hydrogen bonds with polar residues on the receptor surface.
The methoxymethyl substituent also plays a crucial role in determining the compound's biological activity. This group can influence the compound's solubility and stability, making it more amenable to formulation into drug products. Additionally, the methoxymethyl moiety can participate in various chemical reactions, allowing for further modifications and derivatization to optimize its pharmacological properties.
Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of compounds like 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol. By using sophisticated molecular modeling techniques, scientists can simulate how the compound interacts with biological targets at the atomic level. These simulations have helped identify key structural features that contribute to the compound's activity, guiding efforts to design more effective derivatives.
In addition to its potential therapeutic applications, 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol has also been studied for its role in chemical synthesis. The furan ring is a versatile scaffold that can be used to construct more complex molecules through various reactions such as cyclization, alkylation, and oxidation. The presence of the amino group provides additional sites for functionalization, allowing chemists to tailor the compound's properties for specific applications.
The synthesis of 3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol involves several key steps that highlight the importance of careful reaction planning and optimization. The process typically begins with the preparation of a suitable precursor molecule, followed by functional group transformations that introduce the desired substituents. Each step must be carefully controlled to ensure high yield and purity, which are essential for subsequent biological testing.
One of the challenges associated with working with 3-amino-substituted furans is their sensitivity to environmental conditions such as moisture and oxygen. These factors can influence both the reactivity and stability of the compound, requiring specialized storage and handling procedures. Despite these challenges, advances in synthetic methodology have made it possible to produce high-quality samples of this compound for research purposes.
The biological evaluation of 3-amino-2-methoxy-methyl-furan-propanal has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various enzymes and receptors relevant to neurological disorders. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic effects.
In vivo studies have further validated these findings by demonstrating measurable effects on animal models of depression and epilepsy. These results are encouraging but also highlight the need for additional research to fully understand how this compound affects human physiology. Future studies will likely focus on long-term safety and efficacy assessments before moving towards clinical trials.
The development of novel pharmaceuticals is often a lengthy and complex process that requires collaboration across multiple disciplines including chemistry, biology, pharmacology, and medicine. Compounds like 3-amino-furan-propanal serve as important starting points for this process by providing initial evidence of biological activity that can guide subsequent research efforts.
As our understanding of biological systems continues to grow so does our ability to design molecules that interact with them in beneficial ways. The case study presented here demonstrates how structural features such as those found in 3-amino-furan-propanal contribute significantly towards creating effective therapeutic agents.
2228616-33-7 (3-amino-2-5-(methoxymethyl)furan-2-ylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)